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Compound of Interest

Compound Name:
6,6-Dimethoxy-2-

azaspiro[3.3]heptane;oxalic acid

Cat. No.: B15362640

Get Quote

Strategic Context: The Spirocyclic Amine-Oxalate
Pairing
In modern drug discovery, spirocyclic amines (e.g., spiro[3.3]heptanes, azaspiro[4.5]decanes)

are increasingly utilized as "bioisosteres" for flat aromatic rings. They offer improved metabolic

stability and solubility while increasing fraction sp3 (

) character.[1]

However, free base spirocyclic amines are often oils or low-melting solids with difficult handling

properties. Oxalic acid is frequently selected as a counter-ion during early-phase discovery for

two critical reasons:

Crystallinity: Oxalates often form highly crystalline lattices via strong hydrogen bond

networks (N-H···O), enabling the isolation of solid materials from "greasy" crude mixtures.

Purification: Oxalate salts typically exhibit lower solubility in organic solvents (e.g., alcohols,

ethers) compared to HCl or mesylates, facilitating purification via precipitation or

recrystallization.
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Critical Caveat: While excellent for isolation and purification, oxalate salts are rarely used in

final drug products due to the toxicity of the oxalate ion (nephrotoxicity). Therefore, these salts

are primarily handled as intermediates or analytical standards.

Physicochemical Profile & Handling Implications[1]
[2][3][4][5][6][7][8][9][10]
Effective handling requires understanding the specific behaviors of this salt class.[2]

Property Characteristics Handling Implication

Stoichiometry

Can form 1:1 (Hydrogen

Oxalate) or 2:1 (Neutral

Oxalate) salts.

Strict QC required. Excess

oxalic acid can co-crystallize.

Ensure stoichiometry is verified

by NMR/Elemental Analysis

before biological testing.

Hygroscopicity

Moderate to High. Oxalates

can form stable hydrates (e.g.,

dihydrates).

Moisture Control. Exposure to

ambient humidity can alter

crystal form and weight,

leading to dosing errors.

Solubility
Low in non-polar solvents;

Moderate in water/alcohols.

Dissolution. May require gentle

heating or sonication for stock

solution preparation. Avoid

basic buffers which precipitate

the free amine.

Thermal Stability

Generally high melting points

(>150°C), but susceptible to

decarboxylation at extreme T.

Drying. Vacuum oven drying

should not exceed 50-60°C

unless TGA data confirms

stability.

Health, Safety, and Environment (HSE) Protocol
Hazard Identification:
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Spirocyclic Amine: Potentially bioactive; treat as a novel chemical entity (NCE) with unknown

toxicity.

Oxalate Counter-ion:CORROSIVE / TOXIC. Systemic absorption can cause hypocalcemia

(binding of serum calcium) and renal damage (calcium oxalate precipitation).

Personal Protective Equipment (PPE):

Respiratory: N95/P2 mask minimum. For micronized powders, use a Powered Air Purifying

Respirator (PAPR).

Dermal: Double nitrile gloves (0.11 mm min). Oxalic acid can permeate standard latex.

Ocular: Chemical splash goggles.

Containment:

All weighing and transfer operations must be performed inside a Chemical Fume Hood or

Powder Containment Enclosure.

Decontamination: Spills should be neutralized with dilute Calcium Chloride (

) solution (precipitates insoluble calcium oxalate) before cleaning with soap and water.

Storage Protocols
Proper storage is the primary defense against disproportionation and hydration.

A. Environmental Conditions[8][9][11][12][13]
Temperature: Store at 2–8°C (Refrigerated). While chemically stable at Room Temp (RT),

lower temperatures retard disproportionation kinetics.

Light: Protect from light (amber vials).

Atmosphere: Store under Argon or Nitrogen.

B. Packaging System
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Do not store oxalate salts in metal containers (corrosion risk). Use the following "Matryoshka"

system:

Primary Container: Amber borosilicate glass vial with a PTFE-lined screw cap.

Why PTFE? It resists potential acidity better than standard polyethylene liners.

Secondary Barrier: Parafilm seal around the cap junction.

Outer Containment: Heat-sealed aluminized mylar bag containing a silica gel desiccant pack.

Critical: Do not place desiccant directly in contact with the salt.

C. Shelf-Life Monitoring
Retest Interval: 12 months.

Failure Mode: Check for "caking" (hydration) or the smell of free amine (disproportionation).

Characterization & QC Workflow
Before releasing the salt for biological assay or storage, verify its integrity using this logic flow.
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Figure 1: Quality Control Decision Tree for Amine Oxalate Salts. Note: 1H NMR integration of

the oxalate peak (typically broad singlet ~10-12 ppm or absent if exchanged) vs amine scaffold

is critical.

Detailed Protocols
Protocol A: Salt Formation & Crystallization
Objective: To convert a spirocyclic amine free base into a stable, crystalline oxalate salt.

Materials:

Spirocyclic Amine (Free Base)

Oxalic Acid (Anhydrous preferred, >99%)

Solvents: Ethanol (EtOH), Ethyl Acetate (EtOAc), Diethyl Ether (

).

Procedure:

Dissolution: Dissolve 1.0 eq of Amine in minimal EtOAc or EtOH at room temperature.

Acid Preparation: Dissolve 1.05 eq of Oxalic Acid in a separate volume of warm EtOH.

Note: Using a slight excess (0.05 eq) ensures full protonation, but excess must be

removed via washing.

Addition: Dropwise add the Acid solution to the Amine solution with vigorous stirring.

Observation: Immediate precipitation often occurs. If not, cool to 0°C.

Digestion: Stir the slurry for 1-2 hours. This "ages" the precipitate, improving filterability and

crystallinity.

Filtration: Filter under vacuum.

Washing: Wash the cake 3x with cold EtOAc or
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to remove excess acid and impurities.

Critical: Do not wash with polar solvents (MeOH/Water) as yield will be lost.

Drying: Dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Stability Stress Testing
Objective: Determine if the salt dissociates or hydrates under ambient conditions.

Procedure:

Weigh 3 samples (~10 mg each) into open vials.

Place vials in controlled humidity chambers:

Condition A: 25°C / 60% RH (Ambient simulation).

Condition B: 40°C / 75% RH (Accelerated stress).

Timepoints: T=0, T=24h, T=7 days.

Analysis:

Visual: Look for deliquescence (turning to liquid).

XRPD: Check for peak shifts indicating hydration.

HPLC: Check for chemical degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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